- From amides to urea derivatives or carbamates with chemospecific C-C bond cleavage at room temperature, Organic Chemistry Frontiers, 2022, 9(5), 1354-1363
Cas no 349119-13-7 (N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide)
349119-13-7 structure
Product Name:N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide
CAS No:349119-13-7
MF:C11H15N3O2
MW:221.255702257156
CID:5605413
Update Time:2024-02-02
N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide
-
- Inchi： 1S/C11H15N3O2/c1-9-3-2-4-12-10(9)13-11(15)14-5-7-16-8-6-14/h2-4H,5-8H2,1H3,(H,12,13,15)
- InChI Key： LOOWJHIWKFGSAZ-UHFFFAOYSA-N
- SMILES： N1(C(NC2=NC=CC=C2C)=O)CCOCC1
Experimental Properties
- Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 456.2±45.0 °C(Predicted)
- pka: 13.32±0.20(Predicted)
N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide Production Method
Production Method 1
Reaction Conditions
1.1C:Cu(OAc)2, S:ClCH2CH2Cl, 6 h, rt
2.1R:1-Benzotriazolol, R:EtN=C=N(CH2)3NMe2 •HCl, S:THF, overnight, 25°C
3.1C:Cu(OAc)2, S:ClCH2CH2Cl, 6 h, rt
2.1R:1-Benzotriazolol, R:EtN=C=N(CH2)3NMe2 •HCl, S:THF, overnight, 25°C
3.1C:Cu(OAc)2, S:ClCH2CH2Cl, 6 h, rt
Reference
N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide Raw materials
N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide Preparation Products
N-(3-Methyl-2-pyridinyl)-4-morpholinecarboxamide Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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